Cas no 2172490-14-9 ({1-(2-cyclopropylethyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {1-(2-cyclopropylethyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172490-14-9
• MF: C₁₂H₂₂N₄
• MW: 222.329882144928
• CID: 5859351
• PubChem ID: 165600547
• Update Time: 2025-10-29

{1-(2-cyclopropylethyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {1-(2-cyclopropylethyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• EN300-1596218
• 2172490-14-9
• {[1-(2-cyclopropylethyl)-5-propyl-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine

• Inchi： 1S/C12H22N4/c1-3-4-12-11(9-13-2)14-15-16(12)8-7-10-5-6-10/h10,13H,3-9H2,1-2H3
• InChI Key： NQBOOTGYYYIRSZ-UHFFFAOYSA-N
• SMILES： N1(C(=C(CNC)N=N1)CCC)CCC1CC1

Computed Properties

• Exact Mass: 222.18444672g/mol
• Monoisotopic Mass: 222.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.7Ų

Additional information on {1-(2-cyclopropylethyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Comprehensive Overview of {1-(2-cyclopropylethyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2172490-14-9)

The compound {1-(2-cyclopropylethyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, identified by its CAS No. 2172490-14-9, is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its intricate design, featuring a cyclopropylethyl group and a propyl-substituted 1,2,3-triazole core, positions it as a promising candidate for various biomedical applications. Researchers are particularly intrigued by its potential role in modulating biological pathways, given its ability to interact with specific enzyme systems and receptors.

In recent years, the scientific community has focused on 1,2,3-triazole-containing compounds due to their remarkable stability and versatility in drug design. The incorporation of a cyclopropyl moiety further enhances the compound's metabolic stability, making it a valuable scaffold for developing novel therapeutics. This aligns with the growing demand for small-molecule inhibitors and targeted therapies, which are currently dominating pharmaceutical research. The methylamine functional group in this compound also suggests potential applications in central nervous system (CNS) drug development, a hot topic in neuroscience and psychiatry.

From a synthetic chemistry perspective, the preparation of {1-(2-cyclopropylethyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine involves advanced techniques such as click chemistry, a method widely celebrated for its efficiency and selectivity. The 1,2,3-triazole ring is typically formed via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction that has revolutionized the field of heterocyclic chemistry. This synthetic approach not only ensures high yields but also allows for the introduction of diverse substituents, enabling the exploration of structure-activity relationships (SAR).

The pharmacological profile of this compound is another area of intense investigation. Preliminary studies suggest that its triazole core may exhibit anti-inflammatory or antimicrobial properties, which are highly relevant in the context of rising antibiotic resistance and chronic inflammatory diseases. Additionally, the cyclopropyl group could contribute to improved bioavailability, a critical factor in drug development. These attributes make CAS No. 2172490-14-9 a compelling subject for further preclinical studies.

In the realm of computational chemistry, molecular docking simulations have been employed to predict the binding affinity of {1-(2-cyclopropylethyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine with various protein targets. Such in silico analyses are invaluable for identifying potential therapeutic applications and optimizing lead compounds. This approach is particularly relevant today, as the integration of artificial intelligence (AI) in drug discovery accelerates the identification of promising candidates.

Beyond its biomedical potential, this compound also exemplifies the broader trends in green chemistry and sustainable synthesis. Researchers are increasingly prioritizing environmentally friendly methods to produce complex molecules like CAS No. 2172490-14-9, minimizing waste and reducing reliance on hazardous reagents. This aligns with global efforts to promote sustainable practices in the pharmaceutical industry.

In summary, {1-(2-cyclopropylethyl)-5-propyl-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine represents a fascinating intersection of synthetic innovation and therapeutic potential. Its unique structural features, coupled with its promising biological activities, make it a standout candidate for future research. As the scientific community continues to explore its applications, this compound may well emerge as a key player in the next generation of small-molecule therapeutics.